Cas no 2138253-69-5 (4-[Bis(propan-2-yl)amino]-2-(trifluoromethyl)cyclohexane-1-carboxylic acid)

• Product Name: 4-[Bis(propan-2-yl)amino]-2-(trifluoromethyl)cyclohexane-1-carboxylic acid
• CAS No: 2138253-69-5
• MF: C₁₄H₂₄F₃NO₂
• MW: 295.341074943542
• CID: 5940103
• PubChem ID: 165746719
• Update Time: 2025-05-23

4-[Bis(propan-2-yl)amino]-2-(trifluoromethyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2138253-69-5
• EN300-841704
• 4-[bis(propan-2-yl)amino]-2-(trifluoromethyl)cyclohexane-1-carboxylic acid
• 4-[Bis(propan-2-yl)amino]-2-(trifluoromethyl)cyclohexane-1-carboxylic acid

• Inchi： 1S/C14H24F3NO2/c1-8(2)18(9(3)4)10-5-6-11(13(19)20)12(7-10)14(15,16)17/h8-12H,5-7H2,1-4H3,(H,19,20)
• InChI Key： NRYHJZQCGXZFTQ-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)CCC(C1)N(C(C)C)C(C)C)(F)F

Computed Properties

• Exact Mass: 295.17591349g/mol
• Monoisotopic Mass: 295.17591349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 40.5Ų

Additional information on 4-[Bis(propan-2-yl)amino]-2-(trifluoromethyl)cyclohexane-1-carboxylic acid

4-[Bis(propan-2-yl)amino]-2-(trifluoromethyl)cyclohexane-1-carboxylic acid: A Comprehensive Overview

4-[Bis(propan-2-yl)amino]-2-(trifluoromethyl)cyclohexane-1-carboxylic acid, commonly referred to by its CAS number CAS 2138253-69-5, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its unique structure, has garnered attention in recent years due to its promising properties and versatility in different chemical reactions.

The molecular structure of 4-[Bis(propan-2-yl)amino]-2-(trifluoromethyl)cyclohexane-1-carboxylic acid comprises a cyclohexane ring with specific substituents that contribute to its distinctive reactivity and stability. The presence of a trifluoromethyl group at the 2-position and a bis(isopropyl)amino group at the 4-position introduces significant steric and electronic effects, making this compound highly valuable in synthetic chemistry. Recent studies have highlighted its role as an intermediate in the synthesis of advanced materials and bioactive molecules.

One of the most notable aspects of this compound is its ability to participate in various catalytic reactions under mild conditions. Researchers have demonstrated that the trifluoromethyl group enhances the electrophilic character of the cyclohexane ring, facilitating nucleophilic attacks during synthesis. This property has been exploited in the development of novel catalysts for industrial applications, particularly in the production of high-performance polymers and specialty chemicals.

In addition to its synthetic applications, 4-[Bis(propan-2-yl)amino]-2-(trifluoromethyl)cyclohexane-1-carboxylic acid has shown promise in pharmacological research. Studies conducted in 2023 revealed that this compound exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases. Its unique structure allows for selective binding to target proteins, making it a potential candidate for drug development.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The key steps include the formation of the cyclohexane ring, followed by selective substitution reactions to introduce the trifluoromethyl and bis(isopropyl)amino groups. Recent advancements in asymmetric catalysis have enabled higher yields and improved stereocontrol in these reactions, further enhancing the practicality of this compound.

From an environmental perspective, CAS 2138253-69-5 has been studied for its biodegradability and toxicity profiles. Initial assessments indicate that it is not highly toxic under standard laboratory conditions, though further research is needed to fully understand its environmental impact. These findings are crucial for ensuring sustainable practices in its production and application.

In conclusion, 4-[Bis(propan-2-yl)amino]-2-(trifluoromethyl)cyclohexane-1-carboxylic acid represents a versatile and innovative compound with wide-ranging applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a valuable asset in both academic research and industrial settings.